![molecular formula C15H11N3O2S B8584172 4-{2-[(Pyridin-2-yl)amino]-1,3-thiazol-4-yl}benzoic acid CAS No. 860344-64-5](/img/structure/B8584172.png)
4-{2-[(Pyridin-2-yl)amino]-1,3-thiazol-4-yl}benzoic acid
Cat. No. B8584172
M. Wt: 297.3 g/mol
InChI Key: JHXFZGHJHIKOLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07915300B2
Procedure details
Pyridin-2-yl-thiourea (2.06 mmol) and 4-(2-Bromo-acetyl)-benzoic acid (2.06 mmol) were mixed in THF (12 mL). After stirring at room temperature for 5 minutes the mixture was heated to 80° C. for 2 hours. The mixture was then cooled to room temperature and filtered. The solid was washed with a small amount of diethylether and dried. m/z=298.0 in MS ES+, which was characterized by hplc and MS and used in the next step without any further purification.
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[NH:7][C:8]([NH2:10])=[S:9].Br[CH2:12][C:13]([C:15]1[CH:23]=[CH:22][C:18]([C:19]([OH:21])=[O:20])=[CH:17][CH:16]=1)=O>C1COCC1>[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[NH:7][C:8]1[S:9][CH:12]=[C:13]([C:15]2[CH:23]=[CH:22][C:18]([C:19]([OH:21])=[O:20])=[CH:17][CH:16]=2)[N:10]=1
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Inputs
Step One
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Name
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Quantity
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2.06 mmol
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Type
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reactant
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Smiles
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N1=C(C=CC=C1)NC(=S)N
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Name
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Quantity
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2.06 mmol
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Type
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reactant
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Smiles
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BrCC(=O)C1=CC=C(C(=O)O)C=C1
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Name
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Quantity
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12 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring at room temperature for 5 minutes the mixture
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated to 80° C. for 2 hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was then cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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The solid was washed with a small amount of diethylether
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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used in the next step without any further purification
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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Type
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Smiles
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N1=C(C=CC=C1)NC=1SC=C(N1)C1=CC=C(C(=O)O)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
